Cas no 898413-12-2 (N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropanecarboxamide)

• Product Name: N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropanecarboxamide
• CAS No: 898413-12-2
• MF: C₁₂H₂₁NO₃S
• MW: 259.365042448044
• CID: 6298612
• PubChem ID: 18573526
• Update Time: 2024-01-05

N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropanecarboxamide
• CHEMBL1590032
• N-butyl-N-(1,1-dioxo-1??-thiolan-3-yl)cyclopropanecarboxamide
• 898413-12-2
• AKOS009105608
• N-butyl-N-(1,1-dioxothiolan-3-yl)cyclopropanecarboxamide
• F2545-0020
• SMR000811005
• N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)cyclopropanecarboxamide
• MLS001234883
• HMS3004G06

• Inchi： 1S/C12H21NO3S/c1-2-3-7-13(12(14)10-4-5-10)11-6-8-17(15,16)9-11/h10-11H,2-9H2,1H3
• InChI Key： FLPOHAWCBUQQJK-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N(CCCC)C(C1CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 259.12421471g/mol
• Monoisotopic Mass: 259.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives